Cas no 2228536-54-5 (1-(pyrimidin-5-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(pyrimidin-5-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228536-54-5
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 6452818
• PubChem ID: 165667680
• Update Time: 2025-06-14

1-(pyrimidin-5-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-5-yl)cyclopropane-1-carbaldehyde
• EN300-1751503
• 2228536-54-5

• Inchi： 1S/C8H8N2O/c11-5-8(1-2-8)7-3-9-6-10-4-7/h3-6H,1-2H2
• InChI Key： AYWJECUGZOCSHK-UHFFFAOYSA-N
• SMILES： O=CC1(C2=CN=CN=C2)CC1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 42.8Ų

Additional information on 1-(pyrimidin-5-yl)cyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(pyrimidin-5-yl)cyclopropane-1-carbaldehyde (CAS No. 2228536-54-5)

1-(pyrimidin-5-yl)cyclopropane-1-carbaldehyde (CAS No. 2228536-54-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine and cyclopropane moieties, serves as a versatile building block in the synthesis of bioactive molecules. Its molecular structure combines the aromaticity of pyrimidine with the strained ring system of cyclopropane, making it a valuable intermediate for drug discovery and material science applications.

The growing interest in 1-(pyrimidin-5-yl)cyclopropane-1-carbaldehyde is driven by its potential applications in medicinal chemistry and catalysis. Researchers are particularly intrigued by its role in the development of kinase inhibitors, a class of compounds widely studied for their therapeutic potential in oncology and inflammatory diseases. The aldehyde functional group in this compound offers a reactive site for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

In recent years, the demand for heterocyclic compounds like 1-(pyrimidin-5-yl)cyclopropane-1-carbaldehyde has surged due to their prevalence in FDA-approved drugs. The pyrimidine ring, a common pharmacophore, is found in numerous antiviral and anticancer agents. This compound’s cyclopropane moiety, known for its ability to modulate metabolic stability and bioavailability, further enhances its appeal to drug developers. As a result, CAS No. 2228536-54-5 has become a focal point in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 1-(pyrimidin-5-yl)cyclopropane-1-carbaldehyde presents intriguing challenges and opportunities. The cyclopropane ring’s strain energy can influence reaction pathways, leading to novel synthetic routes. Recent advancements in transition-metal catalysis have enabled more efficient access to such strained systems, reducing production costs and improving yields. These innovations align with the pharmaceutical industry’s push toward green chemistry and sustainable manufacturing practices.

The compound’s physicochemical properties, including its logP and hydrogen bonding capacity, make it a promising candidate for central nervous system (CNS) drug development. Its balanced lipophilicity allows for adequate blood-brain barrier penetration, a critical factor in treating neurological disorders. Additionally, the pyrimidine nitrogen atoms provide sites for intermolecular interactions, which can be exploited to enhance target binding affinity in drug design.

Beyond pharmaceuticals, 1-(pyrimidin-5-yl)cyclopropane-1-carbaldehyde has potential applications in material science. Its conjugated system could contribute to the development of organic semiconductors or light-emitting diodes (OLEDs). The compound’s rigid structure may also serve as a scaffold for designing metal-organic frameworks (MOFs), which are gaining traction in gas storage and separation technologies.

As the scientific community continues to explore CAS No. 2228536-54-5, its commercial availability has expanded through specialty chemical suppliers. Researchers frequently search for synthetic protocols, spectroscopic data, and safety profiles of this compound, reflecting its growing utility. With ongoing studies into its reactivity and applications, 1-(pyrimidin-5-yl)cyclopropane-1-carbaldehyde is poised to remain a key player in advanced chemical research.